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Introduction

2-Thiopheneacetyl chloride is a reactive acyl chloride containing a thiophene moiety. Its
susceptibility to hydrolysis is a critical consideration for its handling, storage, and use in
synthetic chemistry, particularly in the development of pharmaceuticals where aqueous
workups are common. This technical guide provides a comprehensive overview of the reactivity
of 2-thiopheneacetyl chloride with water, based on currently available data.

Core Reactivity with Water

2-Thiopheneacetyl chloride reacts exothermically with water in a hydrolysis reaction.[1][2][3]
This reaction leads to the decomposition of the acyl chloride to form 2-thiopheneacetic acid and
hydrogen chloride.[4] The reaction is often described as violent, and it is a key reason why the
compound is classified as moisture-sensitive.[1][5][6][7] Contact with water liberates toxic and
corrosive hydrogen chloride gas.[2][3]

Due to this high reactivity, 2-thiopheneacetyl chloride should be handled under anhydrous
conditions, and stored in a cool, dry place away from moisture.[8]

Physicochemical Properties
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A summary of the key physical and chemical properties of 2-thiopheneacetyl chloride is

presented in the table below for easy reference.

Property Value Source
Molecular Formula CeHsCIOS [9]
Molecular Weight 160.62 g/mol [9]
Appearance .Cleiar yellow to dark brown 2]
liquid
Boiling Point 130 - 135 °C @ 90 mmHg [1]
Flash Point 101 °C/213.8 °F [1]
Density 1.303 g/mL at 25 °C 9]

Vapor Pressure

4 mmHg @ 83 °C

[1]9]

Solubility

Insoluble in water; reacts with

water

[2]4]

Hydrolysis Reaction Pathway

The hydrolysis of 2-thiopheneacetyl chloride proceeds via a nucleophilic acyl substitution

mechanism. The water molecule acts as a nucleophile, attacking the electrophilic carbonyl

carbon of the acyl chloride. This is followed by the elimination of a chloride ion and

deprotonation to yield 2-thiopheneacetic acid and hydrochloric acid.
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Hydrolysis of 2-Thiopheneacetyl Chloride
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Experimental Considerations

Detailed experimental protocols and quantitative kinetic data for the hydrolysis of 2-
thiopheneacetyl chloride are not readily available in the public domain. The information is
primarily found in safety data sheets which emphasize the hazardous nature of the reaction.

General Handling Precautions:
¢ Always handle 2-thiopheneacetyl chloride in a well-ventilated fume hood.

» Use personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.

o Ensure all glassware and reagents are scrupulously dried before use to prevent unwanted
hydrolysis.

 In case of accidental contact with water, be prepared for the evolution of hydrogen chloride
gas. Neutralizing agents should be readily available.

Conclusion

2-Thiopheneacetyl chloride is a highly reactive compound that undergoes rapid and
exothermic hydrolysis in the presence of water to yield 2-thiopheneacetic acid and hydrogen
chloride. This reactivity necessitates careful handling and storage under anhydrous conditions.
While specific kinetic data is scarce, the qualitative understanding of this reaction is crucial for
its safe and effective use in chemical synthesis. Researchers and professionals in drug
development should be acutely aware of its moisture sensitivity to ensure the integrity of their
experiments and the safety of their laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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